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Compound of Interest

Compound Name: Stearyl oleate

Cat. No.: B097395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stearyl oleate is a long-chain ester formed from the reaction of stearyl alcohol and oleic acid.

[1] It is a waxy, lipophilic substance primarily used in cosmetics and personal care products as

an emollient, texture enhancer, and skin-conditioning agent.[2][3][4] Its molecular structure,

characterized by two long hydrocarbon chains, imparts significant hydrophobicity, making it a

promising candidate for creating water-repellent surfaces.[5]

These application notes provide a comprehensive overview of the use of stearyl oleate as a

hydrophobic coating material. Potential applications in the pharmaceutical and research

sectors include moisture-protective coatings for sensitive active pharmaceutical ingredients

(APIs), coatings for medical devices to prevent biofouling, and the creation of controlled-

release drug delivery systems. This document outlines the physicochemical properties of

stearyl oleate and provides detailed protocols for its application and characterization.

Physicochemical Properties of Stearyl Oleate
Stearyl oleate's properties are defined by its long, unsaturated fatty acid ester structure. The

presence of a double bond in the oleate chain results in a lower melting point compared to its

fully saturated analogue, stearyl stearate, offering different processing characteristics.

Table 1: Physicochemical Properties of Stearyl Oleate
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Property Value Reference(s)

CAS Number 17673-49-3

Molecular Formula C36H70O2

Molecular Weight 534.94 g/mol

Synonyms
Octadecyl oleate, Oleic acid

stearyl ester

Physical State
Solid / Waxy Solid at room

temperature

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents
N/A

Stearyl Oleate as a Hydrophobic Coating
The hydrophobicity of stearyl oleate is derived from its molecular structure. The two long alkyl

chains (C18) are nonpolar and thus repel water. This characteristic is fundamental to its

function as a coating material for moisture protection and controlling surface interactions. The

general relationship between long alkyl chains and hydrophobicity is well-established.
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Reactants

Product

Resulting Property

Oleic Acid
(C18:1)

Stearyl Alcohol
(C18:0)

Stearyl Oleate

Contains Two Long
Nonpolar Alkyl Chains

Hydrophobicity
(Water Repellency)

+ Esterification
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Start

Prepare 1-5% (w/v)
Stearyl Oleate Solution

Immerse Substrate in Solution
(30-60s)

Clean and Dry
Substrate

Withdraw Substrate at
Constant Rate (e.g., 1-2 mm/s)

Air Dry in Fume Hood
(10-15 min)

Oven/Vacuum Dry
(1-2 hours)

Coated Substrate Ready
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Start

Prepare Oil Phase:
Melt Stearyl Oleate

Prepare Aqueous Phase:
Heat Water + Surfactant

Combine Phases to Form
Pre-Emulsion

High-Shear Homogenization
(e.g., 10,000 rpm, 5 min)

Rapidly Cool Emulsion
in Ice Bath

Apply Emulsion to Substrate
via Spraying

Dry to Evaporate Water

Coated Substrate Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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